2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[1-benzyl-5-(4-bromophenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C22H19BrN4O2S/c1-15-11-20(26-29-15)25-21(28)14-30-22-24-12-19(17-7-9-18(23)10-8-17)27(22)13-16-5-3-2-4-6-16/h2-12H,13-14H2,1H3,(H,25,26,28)
• InChI Key: DOYMRKRNMLQWAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC=C(N2CC3=CC=CC=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C22H19BrN4O2S
• Molecular Weight: 483.4 g/mol

Description

2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C22H19BrN4O2S and its molecular weight is 483.38. The purity is usually 95%.
BenchChem offers high-quality 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Cascade Reactions

• Thioureido-acetamides, including compounds similar to the one , are used as starting materials for various heterocyclic syntheses through one-pot cascade reactions, demonstrating excellent atom economy (Schmeyers & Kaupp, 2002).

Antimicrobial Activity

• Certain derivatives of 2-bromo-N-(phenylsulfonyl)acetamide exhibit good antimicrobial activity. These derivatives have been synthesized through reactions with nitrogen-based nucleophiles, demonstrating potential in developing antimicrobial agents (Fahim & Ismael, 2019).
• Compounds derived from benzimidazole, similar in structure to the compound , have been synthesized and tested for antibacterial activity, showing promising results (Gullapelli, Thupurani & Brahmeshwari, 2014).

Antitumor Activity

• N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which share a similar structural motif with the compound of interest, have been screened for potential antitumor activity against various human tumor cell lines, with some compounds showing considerable activity (Yurttaş, Tay & Demirayak, 2015).

Antioxidant Properties

• Benzimidazole derivatives, structurally related to the compound , have been studied as antioxidants for base oil, showing promising inhibition efficiency (Basta et al., 2017).

Drug Precursors and pKa Determination

• Derivatives of benzothiazole-2-yl acetamide have been synthesized as drug precursors, and their acidity constants (pKa values) have been determined, which is crucial for understanding their behavior as drug candidates (Duran & Canbaz, 2013).